5-Methoxyisochroman

• CAS: 182949-91-3

Protocols & Analytical Methods

Executive Summary & Structural Significance

Application Note: Comprehensive NMR Spectroscopy Protocol for the Structural Elucidation of 5-Methoxyisochroman

Isochroman derivatives form the core heterocyclic scaffold of numerous pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics such as selective alpha-2A adrenoceptor agonists[1]. 5-Methoxyisochroman is a critical bicyclic ether intermediate in these synthetic pathways. Determining the exact regiochemistry of the methoxy group on the aromatic ring (distinguishing the 5-position from the 6-, 7-, or 8-positions) is a persistent analytical challenge. This application note outlines a self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed to unequivocally assign the structure of 5-methoxyisochroman through a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) techniques[2].

Experimental Methodology & Causality

To ensure high-fidelity data, the experimental workflow must be strictly controlled. Every choice—from solvent selection to pulse sequence—is dictated by the physical properties of the molecule and the magnetic requirements of the spectrometer.

Fig 1. Step-by-step NMR spectroscopy workflow for 5-methoxyisochroman characterization.

Sample Preparation Protocol

The quality of an NMR spectrum is fundamentally limited by sample preparation. For small molecules (<1000 g/mol ), optimal signal-to-noise (S/N) ratios require precise concentration management[3].

• Weighing: Accurately weigh 15–20 mg of 5-methoxyisochroman for standard ¹H and 2D experiments. If direct ¹³C acquisition is required without a cryoprobe, increase the mass to 75 mg[3].

• Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is chosen because it easily solubilizes the relatively non-polar isochroman core, provides a robust deuterium lock signal to stabilize the magnetic field, and lacks interfering proton signals (save for the residual CHCl₃ peak at 7.26 ppm)[4].

• Internal Referencing: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS). Causality: TMS provides a sharp, chemically inert singlet at exactly 0.00 ppm, serving as the universal reference point for chemical shift calibration[5].

• Transfer: Use a clean glass Pasteur pipette to transfer the homogeneous solution into a high-quality 5 mm NMR tube. Wipe the exterior of the tube with a lint-free cloth to remove fingerprints, which can distort the magnetic field homogeneity.

Spectrometer Setup & Tuning

• Insertion & Locking: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Lock the instrument to the deuterium frequency of the CDCl₃ solvent.

• Probe Tuning: Tune and match the probe specifically for ¹H and ¹³C frequencies. Causality: Precise tuning minimizes reflected radio-frequency (RF) power, maximizing the efficiency of the excitation pulse and the sensitivity of the receiver coil[5].

• Shimming: Perform automated or manual 3D gradient shimming (Z1–Z5). Causality: Shimming corrects spatial inhomogeneities in the static magnetic field (B₀). Poor shimming results in broadened peaks, which destroys the multiplet resolution necessary to calculate J-coupling constants for the aromatic protons.

Data Acquisition Parameters

• ¹H NMR: Acquire using a standard single-pulse sequence (e.g., Bruker zg30). Set the number of scans (ns) to 16, with a relaxation delay (d1) of 1.5 seconds to ensure complete longitudinal relaxation of all protons, yielding accurate integrals.

• ¹³C NMR: Acquire using proton decoupling (e.g., zgpg30). Set ns = 512 to 1024 depending on concentration, with d1 = 2.0 seconds.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment. Optimize the long-range coupling delay for a J-coupling of 8 Hz (standard for aromatic ³J_CH couplings).

Structural Elucidation & Regiochemical Logic (The Self-Validating System)

The protocol is designed as a self-validating logical system. While 1D ¹H NMR provides the atom count and general electronic environment, it cannot definitively prove the position of the methoxy group on the benzene ring. We must rely on the 2D HMBC spectrum to map the carbon-hydrogen connectivity across multiple bonds.

The Regiochemical Proof: In 5-methoxyisochroman, the tetrahydropyran ring contains three distinct methylene groups: C1 (adjacent to oxygen and the aromatic ring, ~4.7 ppm), C3 (adjacent to oxygen, ~3.9 ppm), and C4 (benzylic, ~2.7 ppm)[6]. If the methoxy group is correctly positioned at C5, the benzylic C4 protons will be adjacent to the bridgehead carbon (C4a) and the methoxylated carbon (C5). In the HMBC spectrum, a ³J correlation will be observed from the C4 protons directly to the C5 carbon. Simultaneously, the methoxy protons (-OCH₃) will show a strong ³J correlation to that exact same C5 carbon. This shared correlation to a single quaternary carbon definitively locks the methoxy group at the 5-position, ruling out the 6-, 7-, or 8-isomers.

Fig 2. Critical HMBC correlations validating the 5-methoxy regiochemistry of the isochroman core.

Quantitative Data Summary

The following table summarizes the expected chemical shifts and critical 2D correlations for 5-methoxyisochroman, synthesized from established isochroman and anisole reference data[4],[7]. Chemical shifts are referenced to residual CDCl₃ (¹H: 7.26 ppm; ¹³C: 77.16 ppm)[4].

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments and 2D Correlations

Position	¹H Shift (δ, ppm)	Multiplicity & Integration	¹³C Shift (δ, ppm)	Key HMBC Correlations (²J, ³J)
C1	4.75	Singlet (2H)	68.5	C3, C8a, C4a
C3	3.95	Triplet (2H)	65.2	C1, C4, C4a
C4	2.75	Triplet (2H)	23.5	C3, C4a, C5, C8a
C4a	-	-	124.0	-
C5	-	-	155.8	-
C6	6.75	Doublet (1H)	108.5	C4a, C8
C7	7.15	Triplet (1H)	127.2	C5, C8a
C8	6.65	Doublet (1H)	118.4	C4a, C6
C8a	-	-	135.5	-
5-OCH₃	3.82	Singlet (3H)	55.6	C5 (Critical Proof)

Note: The exact chemical shifts may vary slightly (±0.05 ppm for ¹H) depending on exact sample concentration and temperature, but the topological connectivity proven by the HMBC remains absolute.

References

• Chemical Instrumentation Facility. "NMR Sample Preparation." Iowa State University,[Link]

• Reusch, W. "Proton NMR Spectroscopy." Michigan State University Chemistry,[Link]

• Sun, Y., et al. "Electrochemical Cross-Dehydrogenative Coupling of Isochroman and Unactivated Ketones." The Journal of Organic Chemistry, ACS Publications, Mar 2023.[Link]

• Li, Z., et al. "Oxidative Arylation of Isochroman." The Journal of Organic Chemistry, ACS Publications, Dec 2011.[Link]

• Pop, Mihaela. "Novel salt forms of isochroman-imidazole structured alpha-2A adrenoceptor agonist." Justia Patents, Aug 2025. [Link]

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The Isochroman Scaffold: Modern Strategies for Asymmetric Synthesis

Introduction: The Significance of Chiral Isochromans

The isochroman framework is a privileged heterocyclic motif present in a multitude of natural products and synthetic compounds that exhibit a wide range of biological activities.[1] Chiral 1-substituted and 3-substituted isochromans, for instance, form the core of molecules like the dopamine D4 receptor antagonist sonepiprazole and the plant growth regulator DMHI, respectively.[2] The stereochemistry of these molecules is often critical to their biological function, making the development of efficient and highly stereoselective synthetic methods a significant endeavor for researchers in medicinal chemistry and drug development. This guide provides an in-depth overview of modern asymmetric strategies for the synthesis of enantioenriched isochroman and isochromanone derivatives, focusing on the principles, applications, and detailed protocols of cutting-edge catalytic methods.

I. Organocatalytic Approaches to Chiral Isochromans

Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering metal-free alternatives that often proceed under mild reaction conditions with high stereoselectivity.[3] For the synthesis of chiral isochromans, intramolecular reactions catalyzed by small organic molecules, such as proline derivatives or cinchona alkaloids, have proven particularly effective.

A. Enantioselective Intramolecular Oxa-Michael Reaction

One elegant organocatalytic strategy to access chiral isochromans is through an intramolecular oxa-Michael reaction. This approach involves the cyclization of a substrate containing both a nucleophilic hydroxyl group and a Michael acceptor. The key to achieving high enantioselectivity lies in the use of a chiral bifunctional organocatalyst that can activate both the nucleophile and the electrophile simultaneously.

Causality of Experimental Choices:

The choice of a bifunctional catalyst, often based on a cinchona alkaloid scaffold, is critical. These catalysts possess both a basic site (e.g., a quinuclidine nitrogen) to deprotonate the alcohol, increasing its nucleophilicity, and a hydrogen-bond-donating group (e.g., a thiourea) to activate the Michael acceptor and control the facial selectivity of the attack. The use of an alkoxyboronate intermediate strategy can also be employed to facilitate the reaction with stable starting materials under open-flask conditions.[2]

Experimental Workflow: Organocatalyzed Intramolecular Oxa-Michael Reaction

Caption: Workflow for the organocatalytic synthesis of chiral isochromans.

Protocol 1: General Procedure for Organocatalytic Enantioselective Synthesis of 1-Substituted Isochromans [2]

• Reaction Setup: In a clean, dry reaction vial equipped with a magnetic stir bar, dissolve the starting aldehyde (1.0 equiv.) in a mixture of nitromethane and isopropanol (4:1 v/v).

• Addition of Reagents: To the stirred solution, add pinacolborane (3.0 equiv.) followed by the chiral bifunctional organocatalyst (10 mol%).

• Reaction: Stir the reaction mixture at 45 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired enantioenriched 1-substituted isochroman.

• Analysis: Determine the enantiomeric excess of the product by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase.

B. Intramolecular Mannich Reaction for 4-Aminoisochromanones

Another powerful organocatalytic transformation for the synthesis of functionalized isochroman derivatives is the intramolecular Mannich reaction. This reaction allows for the stereoselective formation of two adjacent stereocenters in a single step, leading to valuable 4-aminoisochromanones.[3][4]

Causality of Experimental Choices:

The success of this reaction hinges on the use of a chiral secondary amine catalyst, such as a proline derivative.[3] The catalyst first reacts with the aldehyde moiety of the substrate to form a chiral enamine. This enamine then undergoes an intramolecular nucleophilic attack on the imine, which is formed in situ from the ketone and an aniline. The stereochemistry of the final product is dictated by the chiral environment created by the catalyst during this key C-C bond-forming step. A one-pot procedure is often preferred to avoid the isolation of unstable intermediates.[3][4]

Table 1: Representative Results for Organocatalytic Synthesis of 4-Aminoisochromanones [3]

Entry	Substrate (Aniline)	Catalyst Loading (mol%)	Yield (%)	dr (cis:trans)	ee (%)
1	p-Anisidine	20	85	98:2	99
2	Aniline	20	75	97:3	98
3	p-Chloroaniline	20	82	99:1	99
4	p-Toluidine	20	80	98:2	99

Data synthesized from information presented in Vetica, F. et al., Synthesis, 2016, 48, 4451-4458.[3]

II. Transition Metal-Catalyzed Asymmetric Synthesis of Isochromans

Transition metal catalysis offers a complementary and highly efficient approach to chiral isochroman derivatives. Catalytic systems based on palladium, rhodium, and other metals have been developed for various enantioselective transformations.

A. Palladium-Catalyzed Enantioselective Allylic C-H Oxidation

A particularly innovative strategy for the synthesis of chiral isochromans is the palladium-catalyzed enantioselective allylic C-H oxidation of terminal olefins.[5] This method is highly atom-economical as it avoids the need for pre-oxidized substrates.

Causality of Experimental Choices:

The key to success in this transformation is the design and use of a chiral ligand that can effectively control the stereochemistry of the C-O bond formation. A novel chiral aryl sulfoxide-oxazoline (ArSOX) ligand has been shown to be highly effective.[5] The sulfoxide moiety is believed to promote the C-H cleavage step, while the oxazoline creates a stable chiral environment around the palladium center, thus inducing high enantioselectivity. The reaction is typically carried out in the presence of an oxidant, such as benzoquinone.

Reaction Pathway: Pd-Catalyzed Allylic C-H Oxidation

Caption: Simplified catalytic cycle for enantioselective allylic C-H oxidation.

Protocol 2: General Procedure for Pd-Catalyzed Enantioselective Allylic C-H Oxidation [5]

• Catalyst Preparation: In a reaction vessel, combine palladium(II) acetate (10 mol%), the chiral ArSOX ligand (10 mol%), and a co-catalyst such as diphenylphosphinic acid (10 mol%) in a suitable solvent like toluene.

• Addition of Reagents: To this mixture, add the terminal olefin substrate (1.0 equiv.) and the oxidant, 2,6-dimethyl-1,4-benzoquinone (1.1 equiv.).

• Reaction: Stir the reaction mixture at 45 °C under an air atmosphere. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, filter the reaction mixture through a pad of silica gel, washing with an organic solvent.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography to yield the chiral isochroman.

• Analysis: Determine the enantiomeric excess by chiral HPLC or GC.

B. Rhodium/Chiral N,N'-Dioxide-Metal Complex Catalyzed Cascade Reaction

An efficient method for the asymmetric synthesis of isochromanone derivatives bearing vicinal quaternary stereocenters involves a cascade reaction initiated by the trapping of carboxylic oxonium ylides.[6][7][8] This transformation is catalyzed by a combination of an achiral dirhodium salt and a chiral N,N'-dioxide-metal complex.

Causality of Experimental Choices:

The reaction proceeds through the formation of a rhodium carbenoid from an α-diazoketone. This carbenoid then reacts with a carboxylic acid to form a carboxylic oxonium ylide. The chiral N,N'-dioxide-metal complex (e.g., with Sc(OTf)₃) then catalyzes an enantioselective intramolecular aldol reaction of this ylide, leading to the formation of the isochromanone ring with high stereocontrol. The use of α-diazoketones instead of α-diazoesters is crucial for the efficiency of the cascade reaction.[6][7]

Table 2: Substrate Scope for the Asymmetric Synthesis of Isochromanone Derivatives [6][7]

Entry	Substituent on Diazoketone	Substituent on Carboxylic Acid	Yield (%)	ee (%)
1	Phenyl	Phenyl	91	97
2	4-Chlorophenyl	Phenyl	85	98
3	2-Naphthyl	Phenyl	71	95
4	Phenyl	4-Bromophenyl	80	97

Data synthesized from information presented in Lang, J. et al., Chem. Sci., 2022, 13, 1163-1168.[6][7]

III. Brønsted Acid Catalysis: The Oxa-Pictet-Spengler Reaction

Chiral Brønsted acid catalysis provides another avenue for the enantioselective synthesis of isochromans, particularly 1,1-disubstituted derivatives. The oxa-Pictet-Spengler reaction, which involves the cyclization of a β-aryl ethanol with a ketone or its equivalent, is a powerful tool in this regard.[9][10]

Causality of Experimental Choices:

The development of a conjugate-base-stabilized carboxylic acid (CBSCA) catalyst has been instrumental in achieving high yields and enantioselectivities in these reactions.[9][10] This catalyst is believed to activate the ketal substrate to form a catalyst-bound oxocarbenium ion. The subsequent intramolecular C-C bond formation is the enantiodetermining step, with the chiral catalyst directing the facial selectivity of the nucleophilic attack by the aryl ring. It has been noted that minimizing catalyst aggregation, for instance by using lower catalyst loadings, can significantly improve enantioselectivity.[9][10]

Conclusion

The asymmetric synthesis of chiral isochroman and isochromanone derivatives has seen remarkable advancements through the development of innovative catalytic methods. Organocatalysis, transition-metal catalysis, and Brønsted acid catalysis each offer unique advantages and provide researchers with a versatile toolkit to access these valuable heterocyclic compounds with high levels of stereocontrol. The continued exploration of new catalyst systems and reaction pathways will undoubtedly lead to even more efficient and practical syntheses, further enabling the discovery and development of novel bioactive molecules.

References

• Kumar, V., & Chandra, R. (2015). Organocatalytic, Enantioselective Synthesis of 1- and 3-Substituted Isochromans via Intramolecular Oxa-Michael Reaction of Alkoxyboronate. The Journal of Organic Chemistry, 80(14), 7195–7203. [Link]

• Lang, J., Wang, S., He, C., Liu, X., & Feng, X. (2022). Asymmetric synthesis of isochromanone derivatives via trapping carboxylic oxonium ylides and aldol cascade. Chemical Science, 13(4), 1163–1168. [Link]

• Li, Z., et al. (2026). Catalytic Enantioselective Synthesis of 1,1-Disubstituted Isochromans. Journal of the American Chemical Society. [Link]

• Lang, J., Wang, S., He, C., Liu, X., & Feng, X. (2021). Asymmetric synthesis of isochromanone derivatives via trapping carboxylic oxonium ylides and aldol cascade. PubMed. [Link]

• ResearchGate. (n.d.). Strategies for the asymmetric synthesis of isochroman, isochromene and isochromanone derivatives. [Link]

• Stang, E. M., & White, M. C. (2011). Enantioselective Allylic C–H Oxidation of Terminal Olefins to Isochromans via Pd(II)/Chiral Sulfoxide Catalysis. Journal of the American Chemical Society, 133(38), 14892–14895. [Link]

• Lang, J., Wang, S., He, C., Liu, X., & Feng, X. (2021). Asymmetric Synthesis of Isochromanone Derivatives via Trapping Carboxylic Oxonium Ylides and Aldol Cascade. Rsc.org. [Link]

• Li, Z., et al. (2026). Catalytic Enantioselective Synthesis of 1,1-Disubstituted Isochromans. Request PDF. [Link]

• Li, Z., et al. (2026). Catalytic Enantioselective Synthesis of 1,1-Disubstituted Isochromans. PubMed. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Organocatalytic enantioselective construction of axially chiral (1H)-isochromen-1-imines. [Link]

• Vetica, F., et al. (2016). Asymmetric Organocatalytic Synthesis of 4-Aminoisochromanones via a Direct One-Pot Intramolecular Mannich Reaction. Who we serve. [Link]

• Vetica, F., et al. (2016). Asymmetric Organocatalytic Synthesis of 4-Aminoisochromanones via a Direct One-Pot Intramolecular Mannich Reaction. ResearchGate. [Link]

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• 5. Enantioselective Allylic C–H Oxidation of Terminal Olefins to Isochromans via Pd(II)/Chiral Sulfoxide Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric synthesis of isochromanone derivatives via trapping carboxylic oxonium ylides and aldol cascade - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Cell Viability and Cytotoxicity Assay Protocols for 5-Methoxyisochroman Derivatives

Target Audience: Researchers, assay development scientists, and preclinical pharmacologists. Compound Focus: 5-Methoxyisochroman derivatives (e.g., Tasipimidine).

Introduction & Scientific Rationale

The 5-methoxyisochroman structural moiety is the defining pharmacophore of several potent neuroactive compounds. The most prominent derivative in clinical and veterinary pharmacology is Tasipimidine (2-(5-methoxyisochroman-1-yl)-4,5-dihydro-1H-imidazole), a highly selective α2A​ -adrenoceptor agonist[1]. Tasipimidine is utilized therapeutically to manage situational anxiety and fear, acting via negative feedback on noradrenaline release in the central nervous system[2].

During the preclinical development of any 5-methoxyisochroman derivative, establishing a precise in vitro cytotoxicity profile is a strict regulatory requirement. According to the European Medicines Agency (EMA) Committee for Veterinary Medicinal Products (CVMP) assessment report, tasipimidine exhibits excellent biocompatibility, maintaining 95% cell viability at concentrations up to 0.3 mg/mL[3]. Furthermore, standard genotoxicity and chromosomal aberration tests require evaluating these compounds up to 1 mM (approximately 343 µg/mL for tasipimidine sulfate) to ensure safety margins[4].

Mechanistic Grounding & Assay Selection

As a best practice in application science, relying on a single viability marker is insufficient and prone to artifactual interference. To build a self-validating experimental system , we must employ an orthogonal approach that measures two distinct physiological endpoints:

• Intracellular ATP Quantitation (CellTiter-Glo): ATP is the most reliable proxy for metabolic activity. Because α2A​ -adrenoceptor agonists like tasipimidine couple to Gi/o​ proteins to inhibit adenylate cyclase and reduce cAMP[2], monitoring baseline ATP ensures that the intended pharmacological metabolic shift (sedation/sympatholysis) is not conflated with pathological metabolic collapse.

• Membrane Integrity (LDH Release): Lactate Dehydrogenase (LDH) is a stable cytosolic enzyme released upon membrane rupture. Multiplexing this assay with ATP quantitation allows us to distinguish whether a high-dose compound is cytostatic (reduced ATP without membrane damage) or cytotoxic (overt necrosis)[3].

Experimental Protocols

Reagent & Cell Preparation

• Test Compound: 5-Methoxyisochroman derivative (e.g., Tasipimidine sulfate). It is freely soluble in water at room temperature[3].

• Stock Solution: Prepare a 10 mM stock in sterile ultra-pure water. Filter sterilize (0.22 µm).

• Cell Line Selection: SH-SY5Y (human neuroblastoma) or PC12 (rat pheochromocytoma) cells are strongly recommended, as they endogenously express functional α2​ -adrenoceptors, providing a physiologically relevant model[5].

Protocol A: High-Throughput ATP Viability Assay

This protocol quantifies the metabolic viability of the cells post-exposure.

• Cell Seeding: Seed SH-SY5Y cells in an opaque-walled 96-well plate at 1×104 cells/well in 100 µL of complete culture medium. Leave the outermost wells empty and fill them with PBS to prevent evaporation edge effects.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2​ to allow for cell adherence and recovery.

• Compound Dosing: Treat cells with 5-methoxyisochroman derivatives at a concentration gradient (e.g., 0.01 mM, 0.1 mM, 0.3 mM, 1.0 mM).

  • Causality Note: Always include a vehicle control (sterile water) to establish 100% baseline viability, and a positive control for toxicity (0.1% Triton X-100) to establish the assay's dynamic range.

• Exposure: Incubate for 24 to 48 hours depending on the pharmacokinetic modeling goals.

• Reagent Equilibration: Equilibrate the plate and the CellTiter-Glo reagent to room temperature for 30 minutes to ensure uniform enzymatic activity of the luciferase.

• Lysis & Luminescence: Add 100 µL of CellTiter-Glo reagent per well. Mix on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Readout: Record luminescence using a multi-mode microplate reader.

Protocol B: LDH Release Assay (Membrane Integrity)

This protocol is multiplexed from the same cell population to validate the ATP data.

• Supernatant Harvesting: 45 minutes prior to the end of the 24-48h compound exposure (from Protocol A, or a parallel clear 96-well plate), add 10 µL of Lysis Solution (10X) to the "Maximum LDH Release" control wells.

• Centrifugation: Centrifuge the plate at 250 x g for 3 minutes to pellet any floating cell debris.

• Transfer: Carefully transfer 50 µL of the supernatant from each well to a new 96-well flat-bottom assay plate.

• Enzymatic Reaction: Add 50 µL of LDH Substrate Mix to each well. Incubate in the dark at room temperature for 30 minutes.

• Termination: Add 50 µL of Stop Solution (1M Acetic Acid) to halt the reaction.

• Readout: Measure absorbance at 490 nm. Subtract background absorbance at 680 nm to correct for optical imperfections in the plastic.

Data Presentation & Expected Outcomes

The following table synthesizes the expected quantitative viability data for 5-methoxyisochroman (Tasipimidine) based on EMA regulatory filings and in vitro pharmacological profiles[3][4].

Concentration (µg/mL)	Molar Equivalent	ATP Viability (%)	LDH Release (%)	Cytotoxicity Assessment
Vehicle (Water)	0 mM	100%	< 5%	Baseline Homeostasis
100 µg/mL	~0.3 mM	> 98%	< 5%	Non-toxic
300 µg/mL	~0.9 mM	95%	< 5%	Non-toxic (EMA Threshold)[3]
343 µg/mL	1.0 mM	> 90%	< 10%	Upper Limit for Genotox[4]
1000 µg/mL	~2.9 mM	< 50%	> 40%	Cytotoxic (Dose-dependent)
0.1% Triton X-100	N/A	< 5%	> 90%	Severe Necrosis (Control)

Validation Check: To ensure the assay acts as a self-validating system, calculate the Z'-factor using the vehicle and positive controls. A Z'-factor > 0.5 indicates a robust, trustworthy assay ready for high-throughput screening.

Visualizations

Experimental Workflow

Orthogonal workflow for evaluating 5-methoxyisochroman cytotoxicity using ATP and LDH assays.

Pharmacological Mechanism & Toxicity Pathway

Mechanism of 5-methoxyisochroman α2A-adrenoceptor agonism and dose-dependent toxicity.

References[1] Title: US20250136583A1 - Novel salt forms of isochroman-imidazole structured alpha-2a adrenoceptor agonist | Source: Google Patents | URL:https://patents.google.com/patent/US20250136583A1/en[4] Title: CVMP assessment report for Tessie (EMEA/V/C/005427/0000) | Source: European Medicines Agency | URL:https://www.ema.europa.eu/en/documents/assessment-report/tessie-epar-public-assessment-report_en.pdf[2] Title: Tasipimidine—the pharmacological profile of a novel orally active selective α2A-adrenoceptor agonist | Source: European Journal of Pharmacology | URL:https://doi.org/10.1016/j.ejphar.2022.174949[3] Title: Tessie EPAR Public Assessment Report | Source: European Medicines Agency | URL:https://www.ema.europa.eu/en/medicines/veterinary/EPAR/tessie[5] Title: Tasipimidine | α2A-adrenoceptor Agonist | Source: MedChemExpress | URL:https://www.medchemexpress.com/tasipimidine.html

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• 4. medicines.health.europa.eu [medicines.health.europa.eu]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Prevention of 5-Methoxyisochroman Degradation During Storage

Welcome to the technical support center for 5-methoxyisochroman. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of 5-methoxyisochroman during storage. As a compound utilized in various stages of research and development, maintaining its purity is paramount for reproducible and reliable experimental outcomes. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) based on established principles of chemical stability and handling.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and stability of 5-methoxyisochroman.

Q1: What are the optimal storage conditions for 5-methoxyisochroman?

A1: To minimize degradation, 5-methoxyisochroman should be stored in a cool, dry, and dark environment. The recommended storage temperature is 2-8°C to reduce the rate of potential chemical degradation.[1] It should be kept in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to prevent oxidation.[1]

Q2: What are the visible signs of 5-methoxyisochroman degradation?

A2: Changes in the physical appearance of the sample, such as discoloration (developing a yellow or brown tint) or the formation of precipitates, can indicate degradation.[1][2] However, significant degradation can occur without any visible changes. Therefore, analytical monitoring is crucial for quality control.

Q3: How long can I store 5-methoxyisochroman?

A3: The shelf life of 5-methoxyisochroman is highly dependent on the storage conditions. When stored under the recommended optimal conditions (2-8°C, inert atmosphere, protection from light), the compound should remain stable for an extended period. However, it is best practice to re-analyze the purity of the material after long-term storage, especially if it is a time-sensitive compound.[3] For ether compounds, it is recommended to date the containers upon delivery and upon opening.[4]

Q4: What type of container is best for storing 5-methoxyisochroman?

A4: A tightly sealed glass vial or ampule is the preferred container for storing 5-methoxyisochroman.[1] Glass is generally inert and will not react with the compound. The tight seal is critical to prevent exposure to air and moisture.[1]

Q5: Is 5-methoxyisochroman sensitive to light?

A5: Yes, similar to many organic molecules, 5-methoxyisochroman can be sensitive to light. Photodegradation can occur upon exposure to UV or visible light.[1][5] Therefore, it is essential to store the compound in an amber-colored vial or in a light-blocking secondary container.

Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues that may arise during the storage and handling of 5-methoxyisochroman.

Issue 1: A new, unidentified peak appears in my HPLC or GC analysis after storing 5-methoxyisochroman.

• Question: What could be the cause of this new peak?

• Answer: The appearance of a new peak is a strong indicator of degradation. Given that 5-methoxyisochroman is an ether, a likely degradation pathway is oxidation.[1][6] Ethers are known to form peroxides upon exposure to air and light, which can be unstable and potentially explosive when concentrated.[4][7] Another possibility is hydrolysis if the compound has been exposed to moisture.

• Question: How can I identify the new peak?

• Answer: The most effective way to identify the unknown peak is by using mass spectrometry (MS) coupled with chromatography (LC-MS or GC-MS).[8][9] This will provide the molecular weight of the impurity, which can help in elucidating its structure. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to characterize the degradation product if it can be isolated.[8]

• Question: What steps should I take to prevent this in the future?

• Answer: To prevent oxidative degradation, always store 5-methoxyisochroman under an inert atmosphere (nitrogen or argon).[1] Ensure the container is tightly sealed to prevent the ingress of air and moisture. Storing at a reduced temperature (2-8°C) will also slow down the rate of degradation.[1]

Issue 2: The purity of my 5-methoxyisochroman sample has decreased over time, but there are no distinct new peaks, just a broadening of the main peak.

• Question: What could cause a decrease in purity without the appearance of new peaks?

• Answer: This phenomenon can be due to the formation of a complex mixture of minor degradation products that are not well-resolved by the chromatographic method. It could also indicate polymerization or the formation of non-volatile impurities that are not eluting from the column.

• Question: How can I get a better understanding of the degradation?

• Answer: Try using a different chromatographic method with orthogonal selectivity to better separate potential impurities.[10] A forced degradation study can be insightful.[1] This involves subjecting the compound to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally induce degradation and identify the resulting products.[1][5]

• Question: What are the recommended actions to take?

• Answer: Re-purify the material if possible. Review your storage protocol and ensure it aligns with the best practices outlined in this guide. For future storage, consider dividing the material into smaller aliquots to minimize the number of times the main container is opened.

Issue 3: My experimental results are inconsistent when using different batches of 5-methoxyisochroman.

• Question: Could this be related to degradation during storage?

• Answer: Yes, batch-to-batch variability can often be traced back to differences in purity due to degradation. Even small amounts of impurities can sometimes have a significant impact on experimental outcomes.

• Question: How can I ensure consistency?

• Answer: It is crucial to establish a robust quality control protocol. Before use, always verify the purity of each batch of 5-methoxyisochroman using a validated analytical method, such as HPLC or GC.[8] Keep detailed records of the storage history of each batch.

• Question: What should I do with a batch that is suspected to be degraded?

• Answer: Do not use a batch of questionable purity in critical experiments.[1] If possible, attempt to re-purify a small amount and re-analyze it. If purification is not feasible, the batch should be properly disposed of according to your institution's chemical waste disposal procedures.[7]

Recommended Storage Conditions and Rationale

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of chemical degradation and slows down potential side reactions.[1]
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents oxidation, which is a primary degradation pathway for ethers.[1]
Light	Protect from Light (Amber Vial)	Minimizes the risk of photodegradation.[1]
Container	Tightly Sealed Glass Vial	Prevents exposure to air and moisture; glass is an inert material.[1]
Handling	Minimize exposure to air	Reduces the chance of peroxide formation.[4][7]

Visualizing Degradation and Stability Assessment

Potential Degradation Pathways

The following diagram illustrates the primary potential degradation pathways for 5-methoxyisochroman based on its chemical structure.

Caption: Potential degradation pathways for 5-methoxyisochroman.

Experimental Workflow for Stability Assessment

This workflow outlines the steps to assess the stability of a stored sample of 5-methoxyisochroman.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nottingham.ac.uk [nottingham.ac.uk]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Isochroman(493-05-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 8. ijmr.net.in [ijmr.net.in]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 5-Methoxyisochroman

Welcome to the Technical Support Center for the purification of crude 5-methoxyisochroman. As a critical intermediate in the synthesis of selective alpha-2A adrenoceptor agonists like Tasipimidine[1], the purity of 5-methoxyisochroman directly impacts downstream yields and active pharmaceutical ingredient (API) quality[2].

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and scalable protocols to resolve common purification bottlenecks.

Purification Workflow & Decision Matrix

Fig 1: Decision tree and workflow for the purification of crude 5-methoxyisochroman.

Troubleshooting Guides & FAQs

Q1: Why do I see a persistent impurity with a nearly identical Rf value on my TLC plates? A1: This is almost certainly the 7-methoxyisochroman regioisomer. In the acid-catalyzed cyclization (e.g., oxa-Pictet-Spengler) of 2-(2-methoxyphenyl)ethanol with an acetal or carbonyl source, the methoxy group directs electrophilic aromatic substitution to both the ortho (5-position) and para (7-position) sites[3].

• Causality: Because they are regioisomers, their boiling points, polarities, and molecular weights are nearly identical, making them notoriously difficult to separate.

• Solution: For R&D scale, use a highly non-polar solvent system (e.g., 98:2 Hexanes:Ethyl Acetate) with fine-mesh silica. The 5-methoxyisochroman typically elutes slightly faster due to the steric shielding of the ether oxygen by the adjacent methoxy group. For process scale, it is often more efficient to bypass chromatographic separation, carry the isomeric mixture forward, and purify via crystallization of a downstream derivative (such as the final imidazole salt)[1].

Q2: My crude 5-methoxyisochroman degrades into a dark, viscous tar during vacuum distillation. What is happening? A2: This is caused by thermal degradation catalyzed by residual acid. The synthesis of isochromans typically utilizes strong Lewis or Brønsted acids (e.g., trifluoromethanesulfonic acid)[3]. If the crude mixture is not thoroughly neutralized, heating during distillation triggers acid-catalyzed ring-opening of the isochroman and subsequent polymerization of the resulting benzylic carbocations.

• Solution: Implement a rigorous basic aqueous wash (e.g., saturated NaHCO₃) followed by a brine wash until the aqueous phase is strictly pH neutral before concentrating the organic layer.

Q3: How can I optimize the yield during the aqueous workup prior to purification? A3: 5-methoxyisochroman is highly lipophilic but can form stubborn emulsions if the crude mixture contains polymeric byproducts.

• Solution: Filter the crude mixture through a thin pad of Celite to remove insoluble polymeric tars before liquid-liquid extraction. Use a less polar extraction solvent like methyl tert-butyl ether (MTBE) or toluene instead of dichloromethane to minimize the extraction of polar impurities and improve phase separation.

Q4: What is the recommended method for process-scale purification of 5-methoxyisochroman? A4: Fractional high-vacuum distillation or wiped-film evaporation. Standard column chromatography is unscalable and solvent-intensive for liquid intermediates[4]. By pulling a high vacuum (< 1 mbar), the boiling point of 5-methoxyisochroman is lowered sufficiently to prevent thermal degradation while allowing the removal of unreacted starting materials in the forecut.

Quantitative Comparison of Purification Methods

Purification Method	Target Purity	Yield Recovery	Scalability	Cost & Throughput	Key Limitation
Flash Chromatography	> 99%	70 – 85%	Low (< 10g)	High Cost / Low	High solvent usage; tedious regioisomer separation.
High-Vacuum Distillation	90 – 95%	80 – 90%	High (> 1kg)	Low Cost / High	May not fully resolve the 5-methoxy from the 7-methoxy isomer.
Downstream Crystallization	> 99.5%	60 – 75%	High (> 1kg)	Medium Cost / High	Requires conversion to a solid derivative (e.g., API salt)[2].

Step-by-Step Experimental Protocols

Protocol A: Optimized Aqueous Workup & Quench (Self-Validating)

Objective: Remove all traces of acid catalyst to prevent thermal degradation during downstream purification.

• Cooling: Cool the crude reaction mixture to 0–5 °C using an ice bath.

• Quenching: Slowly add saturated aqueous NaHCO₃ (1 volume equivalent) dropwise. Maintain the internal temperature below 15 °C to prevent exothermic degradation.

• Filtration: If the mixture appears cloudy or contains black tar, vacuum filter the biphasic mixture through a 2-inch Celite pad to break potential emulsions.

• Extraction: Transfer to a separatory funnel and separate the layers. Extract the aqueous layer twice with MTBE (0.5 volume equivalents each).

• Validation Check: Test the pH of the final aqueous layer. If pH < 7, repeat the NaHCO₃ wash. Distillation of an acidic crude will result in >50% yield loss to polymerization.

• Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (water bath < 40 °C).

Protocol B: Flash Column Chromatography (Regioisomer Separation)

Objective: Isolate >99% pure 5-methoxyisochroman for analytical or R&D purposes.

• Preparation: Pack a glass column with high-resolution silica gel (230–400 mesh) using 100% Hexanes.

• Loading: Load the neutralized, solvent-free crude oil neatly onto the silica. If too viscous, dissolve in a bare minimum volume of toluene.

• Elution: Elute with a shallow gradient, starting at 100% Hexanes and slowly increasing to 95:5 Hexanes:Ethyl Acetate.

• Validation Check: Monitor fractions via TLC (UV active at 254 nm). The 5-methoxyisochroman elutes first. Pool only the fractions where the upper spot is >95% pure by TLC to ensure the 7-methoxy isomer is excluded.

• Concentration: Evaporate the pooled fractions under reduced pressure to yield a pale yellow to colorless oil.

Protocol C: High-Vacuum Fractional Distillation

Objective: Process-scale purification of 5-methoxyisochroman.

• Setup: Transfer the neutralized crude oil to a round-bottom flask equipped with a Vigreux column, a short-path distillation head, and a multi-flask receiver (cow adapter).

• Vacuum: Apply high vacuum (< 1 mbar). Validation Check: Ensure the system leak rate is zero before applying heat to prevent oxidative degradation.

• Forecut: Gradually heat the oil bath. Collect and discard the initial forecut (contains unreacted starting materials like 2-(2-methoxyphenyl)ethanol and low-boiling solvents).

• Main Fraction: Increase the bath temperature until the main fraction distills (exact boiling point depends on vacuum depth, typically 110–130 °C at 0.5 mbar). Collect the pure 5-methoxyisochroman as a clear liquid.

References

1.[1] US11352346B2 - Process for the preparation of 2-(5-methoxyisochroman-1-yl)-4,5-dihydro-1H-imidazole Source: Google Patents URL:

2.[3] United States Patent - Synthesis of (5-methoxyisochroman-1-yl)-N-methylmethanamine Source: Googleapis / US Patent Office URL:[Link]

3.[4] Ethyl 5-methoxyisochroman-1-carboxylate | C13H16O4 | CID 117925532 Source: PubChem URL:[Link]

4.[2] EP4308236A1 - Tasipimidine formulations and use thereof Source: Google Patents URL:

Sources

• 1. US11352346B2 - Process for the preparation of 2-(5-methoxyisochroman-1-yl)-4,5-dihydro-1H-imidazole and the hydrogensulfate salt thereof - Google Patents [patents.google.com]
• 2. EP4308236A1 - Tasipimidine formulations and use thereof - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Ethyl 5-methoxyisochroman-1-carboxylate | C13H16O4 | CID 117925532 - PubChem [pubchem.ncbi.nlm.nih.gov]

resolving HPLC baseline noise for 5-methoxyisochroman analysis

Resolving HPLC Baseline Noise: A Troubleshooting Guide for Researchers

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis. This guide is designed for researchers, scientists, and drug development professionals encountering baseline noise issues, specifically in the context of analyzing small molecules like 5-methoxyisochroman via reversed-phase chromatography. As Senior Application Scientists, we have structured this guide to provide not just procedural steps, but the underlying rationale to empower you to diagnose and resolve issues effectively.

Frequently Asked Questions (FAQs)

Q1: What is HPLC baseline noise and why is it a problem?

In an ideal HPLC run, the detector's signal in the absence of an analyte should be a perfectly flat, straight line—the baseline. In reality, all systems exhibit some level of high-frequency, random signal fluctuation known as baseline noise.[1] This noise is problematic because it determines the smallest peak that can be reliably detected and quantified. Excessive noise can obscure small peaks, lead to inaccurate peak integration, and ultimately compromise the sensitivity and reproducibility of your analysis for compounds like 5-methoxyisochroman.[2][3] The signal-to-noise ratio (S/N) is a critical measure of analytical sensitivity; a noisy baseline lowers this ratio.[2][3]

Q2: What is considered an "acceptable" level of baseline noise?

There is no universal standard for acceptable noise, as it depends on the detector, the wavelength used, and the concentration of the analyte. A good practice is to establish a baseline noise specification for your specific method during validation. The inherent noise of the system can be measured by the data system over a defined, peak-free portion of the baseline.[2] A key indicator of a problem is when the noise level is unusually high compared to previous "good" runs under the same conditions.

Q3: My baseline is drifting steadily upwards or downwards. Is this the same as noise?

No, this is referred to as baseline drift. While both are baseline disturbances, drift is a low-frequency change, a steady trend over a longer period, whereas noise is a high-frequency, more rapid fluctuation.[4] Drift can be caused by issues like insufficient column equilibration, temperature fluctuations, or a mobile phase composition that changes over time (e.g., due to solvent evaporation or degradation).[5][6]

In-Depth Troubleshooting Guide

This section is structured to help you diagnose the root cause of baseline noise by first identifying its pattern (regular vs. irregular) and then systematically investigating the potential hardware and chemical sources.

Visualizing the Troubleshooting Workflow

Before diving into specifics, it's helpful to have a high-level map of the diagnostic process. The following diagram outlines a logical workflow for troubleshooting baseline noise.

Caption: A general workflow for diagnosing HPLC baseline noise.

Category 1: Regular, Periodic Baseline Noise (Pulsations)

Regular, cyclical noise often resembles a sine wave and is almost always linked to a mechanical component operating at a constant frequency, most commonly the HPLC pump.[6]

Q4: My baseline shows smooth, regular pulses that correlate with the pump stroke. What's the cause?

This is a classic symptom of pump-related issues. The pump is designed to deliver a constant, pulse-free flow of the mobile phase. When this delivery is inconsistent, the pressure fluctuates, which in turn can cause slight changes in the refractive index of the mobile phase in the detector flow cell, creating a noisy baseline.[6]

Primary Causes & Solutions:

• Air Bubbles in the Pump Head: This is the most common culprit. Air is more compressible than liquid, so a bubble in the pump head will cause pressure fluctuations with each piston stroke.[7][8]

  • Solution: Purge the pump thoroughly. Most HPLC systems have a dedicated prime or purge function that runs the pump at a high flow rate to flush bubbles out to waste. Ensure all solvent lines are properly primed.[8]

• Faulty or Dirty Check Valves: Check valves are critical one-way valves that control the direction of mobile phase flow into and out of the pump head. If a check valve is dirty, sticking, or failing, it can cause incomplete chamber filling or backflow, leading to pressure pulsations and an unstable baseline.[7][8][9]

  • Solution: Clean or replace the check valves. Sonication in isopropanol is a common cleaning method, but always consult your pump's manual. Replacing check valves is often a more reliable, long-term solution.[5][7]

• Leaking Pump Seals: Worn or damaged pump seals can allow small amounts of mobile phase to leak out and air to leak in during the piston's intake stroke, causing pressure fluctuations.[7][8]

  • Solution: Inspect the pump head for any signs of salt deposits or moisture, which indicate a leak. Replace the pump seals as part of routine annual maintenance or sooner if leaks are detected.[7]

• Inadequate Mobile Phase Mixing: If you are running a gradient or mixing solvents online, incomplete mixing can lead to regular fluctuations in the mobile phase composition reaching the detector. This is especially noticeable if the solvents have different UV absorbances.[2][10]

  • Solution: Ensure the pump's mixer is functioning correctly. For troublesome methods, especially at low flow rates, adding an additional static mixer can significantly reduce this type of noise.[1][2]

Pump Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting pump-related noise.

Category 2: Irregular, Random Baseline Noise

Irregular or random noise is characterized by fluctuations of varying height and frequency. This type of noise is often chemical or environmental in origin, pointing to the mobile phase, column, or detector.

Q5: My baseline is erratic and spiky. What are the likely causes?

This often points to issues within the flow path after the pump, such as the mobile phase, column, or the detector itself.

Primary Causes & Solutions:

• Mobile Phase Contamination or Degradation: Using low-quality solvents, contaminated water, or mobile phases that have been stored for too long can introduce impurities that create baseline noise.[9] This is especially true in gradient elution where contaminants can accumulate on the column and then elute as the organic content increases, appearing as "phantom peaks" or a noisy baseline.[9]

  • Solution: Always use fresh, HPLC-grade solvents and high-purity water.[11][12] Prepare buffered mobile phases fresh daily, as they are prone to microbial growth.[13] Filter all aqueous mobile phases through a 0.22 or 0.45 µm filter before use.[11][14]

• Inadequate Mobile Phase Degassing: Dissolved gas in the mobile phase can come out of solution as it passes from the high-pressure environment of the column to the lower-pressure environment of the detector flow cell.[2] This "frothing" creates bubbles that cause significant, sharp spikes in the baseline.[2]

  • Solution: Ensure your online degasser is functioning correctly. If you do not have an online degasser, degas solvents before use by helium sparging, sonication, or vacuum filtration.[8][15] An inline degasser is generally the most effective method.[15]

• Column Contamination or Degradation: Over time, strongly retained compounds from previous injections can build up on the head of the column. These contaminants can slowly bleed off during subsequent runs, causing a noisy or drifting baseline.[6][9]

  • Solution: Implement a column cleaning protocol. If you suspect the column is the source, replace it with a union and run the mobile phase directly to the detector. If the noise disappears, the column is the culprit.[9]

• Detector Issues (UV/DAD):

  • Aging Lamp: As a detector lamp (e.g., deuterium) ages, its energy output can become unstable, leading to increased baseline noise.[2][16]

    • Solution: Check the lamp's usage hours and intensity via the instrument's diagnostic software. Replace the lamp if it is near the end of its recommended lifetime.[17]

  • Contaminated Flow Cell: Contaminants or air bubbles trapped in the detector's flow cell can cause noise by scattering or absorbing light.[2][12]

    • Solution: Flush the flow cell with a strong, miscible solvent like methanol or isopropanol. For persistent contamination, flushing with 1N nitric acid may be necessary (always check your detector's manual first).[12]

• Environmental Factors: HPLC detectors, especially Refractive Index (RI) detectors but also UV detectors to a lesser extent, can be sensitive to temperature fluctuations.[5][18] Drafts from air conditioning or heating vents can cause baseline instability.[5]

  • Solution: Ensure the HPLC system is located away from direct drafts. Use a column thermostat to maintain a stable temperature for the column. Insulating exposed tubing between the column and detector can also help.[5]

Experimental Protocols

Protocol 1: General Purpose Reversed-Phase (C18) Column Cleaning

This protocol is designed to remove a broad range of contaminants from a standard C18 column used for the analysis of small molecules like 5-methoxyisochroman.

Important: Before starting, disconnect the column from the detector to avoid sending contaminants into the flow cell.[19] For standard columns (not UHPLC), reversing the flow direction for cleaning can be more effective at dislodging particulates from the inlet frit.

Step	Solvent	Purpose	Minimum Volume to Flush
1	HPLC-grade Water	To remove buffer salts and polar contaminants.	20 column volumes
2	Acetonitrile (or Methanol)	To remove moderately non-polar contaminants.	20 column volumes
3	Isopropanol (IPA)	To remove more strongly retained non-polar compounds.	20 column volumes
4	Hexane	(Optional) For highly non-polar, greasy contaminants.	20 column volumes
5	Isopropanol (IPA)	To flush out the hexane, acting as an intermediate solvent.	20 column volumes
6	Acetonitrile (or Methanol)	To prepare the column for re-equilibration with the mobile phase.	20 column volumes
7	Mobile Phase (without buffer)	To transition back towards your analytical conditions.	10 column volumes
8	Full Mobile Phase	Re-equilibrate the column until a stable baseline is achieved.	20-30 column volumes

Note on Hexane: Only use hexane if you suspect severe non-polar contamination. You MUST use an intermediate solvent like isopropanol before and after, as hexane is not miscible with aqueous mobile phases.[20]

Protocol 2: Best Practices for Mobile Phase Preparation

The quality of your mobile phase is paramount for a stable baseline.[5][11]

• Solvent Quality: Always start with HPLC or LC-MS grade solvents and freshly purified (e.g., Milli-Q) water.[11][14]

• Accurate Measurement: When preparing mixed mobile phases (e.g., 70:30 Acetonitrile:Water), measure each component separately using graduated cylinders before combining them. Do not add one solvent "to volume" in a flask containing the other, as this can lead to inaccurate concentrations due to volume contraction upon mixing.[11]

• Filtration: Filter all aqueous buffers and mobile phases containing salts through a 0.45 µm or 0.2 µm membrane filter to remove particulates that could clog the system.[11][14]

• Degassing: Use the instrument's online degasser. If unavailable, degas the mobile phase immediately before use via vacuum filtration, helium sparging, or sonication.[8][21]

• Fresh Preparation: Prepare aqueous buffer solutions fresh each day to prevent microbial growth.[13] Do not "top off" old mobile phase reservoirs with new solvent; always use a clean reservoir with a completely fresh batch.[13]

References

• Separation Science. (2024). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• G-M-I, Inc. (2020). HPLC Repair Services: Common Causes of Baseline Noise. [Link]

• Welch Materials. (2025). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. [Link]

• Phenomenex. (2025). HPLC Column Maintenance & Care Best Practices. [Link]

• G-M-I, Inc. (2025). Troubleshooting Guide for HPLC Pumps: Tips and Tricks. [Link]

• G-M-I, Inc. (2025). Troubleshooting Guide for HPLC Detectors: Tips and Tricks. [Link]

• Phenomenex. (2022). Mobile Phase Prep: Key Tips & Tricks. [Link]

• Crawford Scientific. (n.d.). HPLC Pump Troubleshooting: Resolve Pressure & Performance Issues in HPLC Systems. [Link]

• MOYO Scientific. (2021). HPLC Column Cleaning and Regeneration. [Link]

• Reddit. (2023). 5 Major causes of noise in chromatograms during HPLC analysis?[Link]

• LCGC International. (2025). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. [Link]

• ResearchGate. (2016). Why am I getting Baseline noise in HPLC?[Link]

• Chrom Tech, Inc. (2025). HPLC Pump Care and Troubleshooting. [Link]

• LCGC International. (2019). The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. [Link]

• BASi. (n.d.). Troubleshooting. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Baseline Issues. [Link]

• Avantor. (n.d.). Column Care, Cleaning and Storage. [Link]

• Waters. (n.d.). What are some tips for making up my mobile phase? - WKB71854. [Link]

• Shimadzu. (2025). Shimadzu Baseline Disturbance. [Link]

• Element Lab Solutions. (2019). HPLC Diagnostic Skills Vol I – Noisy Baselines. [Link]

• ResearchGate. (2014). How can I eliminate baseline noise in HPLC?[Link]

• Agilent. (n.d.). Eliminating Baseline Problems. [Link]

• GL Sciences. (2024). HPLC Column Cleaning & Washing Procedure. [Link]

• LCGC North America. (2022). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sepscience.com [sepscience.com]
• 6. BASi® | Troubleshooting [basinc.com]
• 7. gmi-inc.com [gmi-inc.com]
• 8. HPLC Pump Troubleshooting: Resolve Pressure & Performance Issues in HPLC Systems [labx.com]
• 9. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 10. agilent.com [agilent.com]
• 11. Mobile Phase Prep: Key Tips & Tricks [phenomenex.com]
• 12. phenomenex.com [phenomenex.com]
• 13. welch-us.com [welch-us.com]
• 14. support.waters.com [support.waters.com]
• 15. researchgate.net [researchgate.net]
• 16. Shimadzu Baseline Disturbance [shimadzu.nl]
• 17. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. reddit.com [reddit.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. hplc.eu [hplc.eu]
• 21. chromtech.com [chromtech.com]

Technical Support Center: Optimizing Crystallization Parameters for 5-Methoxyisochroman

Welcome to the technical support center for the crystallization of 5-methoxyisochroman. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the crystallization of this compound. As your dedicated application scientist, I will guide you through the principles and practical steps to achieve high-quality crystals of 5-methoxyisochroman, drawing upon established crystallization theory and field-proven techniques.

Introduction: The Crystallization Challenge

Crystallization is a critical purification and formulation step in the development of active pharmaceutical ingredients (APIs). The final solid-state form of a compound, such as 5-methoxyisochroman, significantly impacts its stability, solubility, and bioavailability. Achieving a crystalline form with the desired attributes often requires a systematic approach to optimizing various experimental parameters. This guide provides a structured approach to troubleshooting common issues and understanding the underlying principles of crystallization.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 5-methoxyisochroman, offering potential causes and actionable solutions.

Issue 1: No Crystals Form Upon Cooling

• Symptoms: The solution remains clear even after cooling and extended periods.

• Possible Causes & Solutions:

  • Insufficient Supersaturation: The concentration of 5-methoxyisochroman in the solvent is too low to initiate crystal formation.

    • Solution: Concentrate the solution by slowly evaporating the solvent. If using a co-solvent system, you can also add more of the anti-solvent to induce precipitation.[1][2][3]

  • High Solubility: The compound is too soluble in the chosen solvent, even at low temperatures.

    • Solution: Select a solvent in which 5-methoxyisochroman has high solubility at elevated temperatures and low solubility at room temperature or below. A mixed solvent system, comprising a "good" solvent and a "poor" solvent, can be effective for fine-tuning solubility.[2][4]

  • Inhibition of Nucleation: The initial formation of crystal nuclei is kinetically hindered.

    • Solution: Induce nucleation by scratching the inner surface of the flask with a glass rod at the air-liquid interface. Alternatively, introduce a seed crystal of 5-methoxyisochroman if available.[1][3][4]

Issue 2: "Oiling Out" - Formation of a Liquid Instead of Crystals

• Symptoms: An immiscible liquid (oil) separates from the solution instead of solid crystals.

• Possible Causes & Solutions:

  • High Solute Concentration: The solution is overly concentrated, causing the compound to separate out above its melting point.

    • Solution: Add more of the "good" solvent to redissolve the oil, then allow the solution to cool more slowly.[2][3][5]

  • Rapid Cooling: The solution is cooled too quickly, preventing the ordered arrangement of molecules into a crystal lattice.

    • Solution: Employ a slower cooling rate. This can be achieved by insulating the crystallization vessel or using a programmable cooling system.[2][3]

  • Presence of Impurities: Impurities can disrupt the crystal lattice formation and promote the formation of an oil.

    • Solution: Purify the crude 5-methoxyisochroman using techniques like column chromatography before attempting crystallization.[2][5]

Issue 3: Formation of Fine Needles or Small Crystals

• Symptoms: The product consists of very fine, needle-like crystals or a microcrystalline powder that is difficult to filter and may have lower purity.

• Possible Causes & Solutions:

  • High Rate of Nucleation: Too many crystal nuclei form simultaneously, leading to rapid growth and competition for the solute.

    • Solution: Reduce the rate of supersaturation by slowing down the cooling process or the addition of an anti-solvent. Using a slightly lower initial concentration can also be beneficial.[3]

  • Solvent Effects: The chosen solvent system may inherently favor the growth of certain crystal habits.[6][7][8][9]

    • Solution: Experiment with different solvents or solvent mixtures. The interactions between the solvent and the growing crystal faces can significantly influence the final crystal morphology.[6][7][8]

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for the crystallization of 5-methoxyisochroman?

A1: The ideal solvent is one in which 5-methoxyisochroman is highly soluble at high temperatures and sparingly soluble at low temperatures.[4] Start by testing the solubility of a small amount of your compound in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol, water). A good starting point is to look for a solvent that dissolves the compound upon heating but allows for precipitation upon cooling. For compounds that are oily, a mixed solvent system can be beneficial.[5]

Q2: What is supersaturation and why is it critical for crystallization?

A2: Supersaturation is a non-equilibrium state where the concentration of the solute in the solution is higher than its equilibrium solubility at a given temperature. It is the driving force for both nucleation (the formation of new crystals) and crystal growth. Controlling the rate at which supersaturation is generated is key to obtaining high-quality crystals. Slow cooling or slow addition of an anti-solvent will generate supersaturation slowly, favoring the growth of larger, more perfect crystals.[9]

Q3: My yield of crystalline 5-methoxyisochroman is very low. How can I improve it?

A3: A low yield can be due to several factors. Using an excessive amount of solvent will result in a significant portion of your compound remaining in the mother liquor.[1][3] Ensure you are using the minimum amount of hot solvent required to fully dissolve the compound. Cooling the solution to a lower temperature (e.g., in an ice bath or refrigerator) can also help to maximize the amount of product that crystallizes out.[3][5] You can also attempt to recover a second crop of crystals by concentrating the mother liquor.

Q4: Can the presence of impurities affect the crystallization of 5-methoxyisochroman?

A4: Yes, impurities can have a significant impact on crystallization. They can inhibit nucleation, lead to "oiling out," or be incorporated into the crystal lattice, reducing the purity of the final product.[2] It is often beneficial to purify the crude 5-methoxyisochroman by another method, such as column chromatography, before proceeding with the final crystallization.

Experimental Protocols

Protocol 1: Solvent Screening for 5-Methoxyisochroman

• Place a small amount (approx. 10-20 mg) of 5-methoxyisochroman into several small test tubes.

• To each tube, add a different solvent (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol, water) dropwise at room temperature, vortexing after each addition, to assess solubility.

• For solvents in which the compound is sparingly soluble at room temperature, gently heat the tube to determine if the compound dissolves at a higher temperature.

• Allow the tubes that showed good solubility at higher temperatures to cool to room temperature and then in an ice bath to observe for crystal formation.

• The ideal solvent will dissolve the compound when hot and yield a good quantity of crystals upon cooling.

Protocol 2: Single Solvent Recrystallization

• Dissolve the crude 5-methoxyisochroman in a minimal amount of the chosen hot solvent in an Erlenmeyer flask.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Perform a hot filtration to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• Once crystal formation appears to be complete, cool the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.

• Dry the crystals under vacuum.[5]

Data Presentation

Table 1: Troubleshooting Crystallization Issues for 5-Methoxyisochroman

Issue	Potential Cause	Recommended Solution
No Crystal Formation	Insufficient supersaturation	Concentrate the solution or add an anti-solvent.[1][2][3]
High solubility in the chosen solvent	Select a different solvent or use a mixed-solvent system.[2][4]
Inhibition of nucleation	Scratch the flask or add a seed crystal.[1][3][4]
"Oiling Out"	High solute concentration	Add more solvent and cool slowly.[2][3][5]
Rapid cooling	Decrease the cooling rate.[2][3]
Presence of impurities	Purify the compound before crystallization.[2][5]
Fine/Needle-like Crystals	High rate of nucleation	Slow down the rate of supersaturation generation.[3]
Unfavorable solvent-crystal interactions	Experiment with different solvent systems.[6][7][8]

Visualization of Concepts

Caption: A troubleshooting workflow for common crystallization problems.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The effect of solvents on crystal regeneration - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. future4200.com [future4200.com]
• 9. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

The Positional Paradox: 5-Methoxyisochroman vs. 6-Methoxyisochroman in Drug Design

In medicinal chemistry, the spatial orientation of a single functional group can fundamentally alter a molecule's pharmacological trajectory. The isochroman scaffold—a bicyclic oxygen-containing heterocycle—serves as a prime example of this phenomenon. By shifting a single methoxy group from the C5 to the C6 position, researchers observe a dramatic pivot in biological activity, transitioning from central nervous system (CNS) neuromodulation to peripheral immunomodulation and antimicrobial defense.

As a Senior Application Scientist, I have structured this guide to objectively compare the mechanistic pathways, experimental validation protocols, and therapeutic applications of 5-methoxyisochroman and 6-methoxyisochroman derivatives.

6-Methoxyisochroman: The Immunomodulatory & Antimicrobial Scaffold

Derivatives of 6-methoxyisochroman, such as 6-methoxyisochroman-3-one and the marine-derived fungal metabolite 3,7-dimethyl-1,8-hydroxy-6-methoxyisochroman (DMHM), are primarily characterized by their robust anti-inflammatory and antibacterial properties[1][2].

Mechanistic Causality

The biological activity of 6-methoxyisochroman derivatives is rooted in their ability to intercept toll-like receptor 4 (TLR4) signaling in macrophages. When stimulated by lipopolysaccharides (LPS), macrophages typically activate the NF-κB and JNK MAPK pathways, leading to the transcription of pro-inflammatory mediators like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS)[2].

6-Methoxyisochroman derivatives exert a dual-action therapeutic effect:

• Suppression: They directly inhibit the translocation of NF-κB, halting the primary inflammatory cascade[2].

• Activation: They simultaneously activate the Nuclear Factor Erythroid 2-like 2 (Nrf2) pathway, upregulating Heme Oxygenase-1 (HO-1), a potent endogenous antioxidant and anti-inflammatory enzyme[2].

Figure 1: Dual immunomodulatory mechanism of 6-methoxyisochroman derivatives in macrophages.

Experimental Protocol: Self-Validating Anti-Inflammatory Assay

To rigorously evaluate the anti-inflammatory efficacy of a 6-methoxyisochroman derivative without confounding variables (such as compound-induced cytotoxicity), the following self-validating workflow is employed using RAW264.7 murine macrophages.

Step 1: Cell Seeding & Viability Control (MTT Assay) Causality: Before measuring inflammatory markers, we must prove the compound does not simply kill the cells, which would artificially lower inflammatory readouts.

• Seed RAW264.7 cells at 1×105 cells/well in a 96-well plate.

• Pre-treat with the 6-methoxyisochroman derivative (10, 30, and 100 µM) for 1 hour.

• Add MTT reagent (0.5 mg/mL) for 4 hours, lyse, and read absorbance at 570 nm. Only proceed with concentrations that maintain >95% viability.

Step 2: LPS Challenge & Nitric Oxide (NO) Quantification Causality: NO is a direct downstream product of iNOS. Measuring nitrite (a stable NO metabolite) via the Griess reaction provides a rapid, quantitative readout of NF-κB pathway suppression.

• Stimulate pre-treated cells with 1 µg/mL LPS for 24 hours.

• Transfer 100 µL of supernatant to a new plate, add 100 µL Griess reagent, and incubate for 10 mins in the dark.

• Measure absorbance at 540 nm against a sodium nitrite standard curve.

Step 3: Mechanistic Validation (Western Blotting) Causality: To confirm the Nrf2/HO-1 activation axis, protein-level expression must be quantified.

• Lyse the remaining cell pellet in RIPA buffer supplemented with protease inhibitors.

• Perform SDS-PAGE and transfer to a PVDF membrane.

• Probe with primary antibodies against HO-1, nuclear Nrf2, and cytosolic NF-κB (p65).

5-Methoxyisochroman: The CNS-Targeted Neuromodulator

When the methoxy group is positioned at C5, the isochroman ring becomes a highly effective scaffold for crossing the blood-brain barrier and interacting with central G-protein coupled receptors (GPCRs). The most prominent example is Tasipimidine (2-(5-methoxyisochroman-1-yl)-4,5-dihydro-1H-imidazole), a highly selective alpha-2A ( α2A​ ) adrenoceptor agonist[3][4].

Mechanistic Causality

Unlike the peripheral immune targeting of the C6 isomer, 5-methoxyisochroman derivatives like tasipimidine target the central nervous system. The α2A​ adrenoceptor is a presynaptic autoreceptor coupled to the inhibitory G-protein ( Gi​ )[4].

Binding of tasipimidine to this receptor triggers a negative feedback loop:

• Gi​ coupling inhibits adenylate cyclase, drastically reducing intracellular cAMP levels.

• This suppresses voltage-gated calcium channels, preventing the exocytosis of noradrenaline into the synaptic cleft[4].

• The resulting sympatholysis leads to dose-dependent sedation, analgesia, and anxiolytic effects[3][4].

Figure 2: Neuromodulatory mechanism of 5-methoxyisochroman derivatives via the α2A​ adrenoceptor.

Experimental Protocol: GPCR Functional cAMP Assay

To validate the Gi​ -coupled agonism of a 5-methoxyisochroman derivative, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay.

Causality: Because Gi​ activation decreases cAMP, basal cAMP levels in cells are often too low to measure a significant drop. Therefore, we must artificially stimulate cAMP production using Forskolin (a direct adenylate cyclase activator). A true α2A​ agonist will suppress this Forskolin-induced cAMP spike.

Step 1: Cell Preparation & Phosphodiesterase Inhibition

• Culture CHO-K1 cells stably expressing the human α2A​ adrenoceptor.

• Harvest and resuspend cells in assay buffer containing 0.5 mM IBMX. Causality: IBMX inhibits phosphodiesterases, preventing the natural degradation of cAMP and stabilizing the assay readout.

Step 2: Forskolin Challenge & Compound Incubation

• Dispense cells into a 384-well microplate (5,000 cells/well).

• Add the 5-methoxyisochroman derivative at varying concentrations (1 pM to 10 µM) alongside 1 µM Forskolin.

• Incubate for 30 minutes at room temperature.

Step 3: TR-FRET Detection

• Add the TR-FRET lysis buffer containing a europium-labeled cAMP tracer and a ULight-labeled anti-cAMP antibody.

• Incubate for 1 hour. Measure the FRET signal (excitation 320 nm, emission 665 nm / 615 nm ratio).

• Validation: An increase in the FRET signal correlates with a decrease in intracellular cAMP (as the unlabeled cellular cAMP no longer competes with the europium tracer), confirming Gi​ agonism.

Quantitative Comparison: 5-Methoxy vs. 6-Methoxy

The table below summarizes the divergent biological profiles dictated by the methoxy group's position on the isochroman ring.

Parameter	5-Methoxyisochroman Scaffold	6-Methoxyisochroman Scaffold
Key Representative	Tasipimidine (Imidazole derivative)[3]	DMHM / 6-Methoxyisochroman-3-one[1][2]
Primary Target	Central α2A​ Adrenoceptor (GPCR)[4]	TLR4 / NF-κB / Nrf2 Pathways[2]
Cellular Mechanism	Gi​ coupling, decreased cAMP, suppressed noradrenaline release[4]	Inhibition of NF-κB translocation, induction of HO-1[2]
Macroscopic Effect	Sedation, analgesia, anxiolysis[3]	Reduced inflammation, antibacterial activity[1][2]
Primary Application	Veterinary and clinical CNS therapeutics[3][4]	Anti-inflammatory drug discovery, agrochemicals[1][2]

Conclusion

The comparison between 5-methoxyisochroman and 6-methoxyisochroman is a textbook demonstration of structure-activity relationship (SAR) sensitivity. The 6-methoxy orientation favors interactions with peripheral immune signaling complexes, making it a valuable tool for anti-inflammatory and antibacterial drug development. Conversely, the 5-methoxy orientation, particularly when coupled with an imidazole ring, perfectly aligns with the binding pocket of central α2A​ adrenoceptors, unlocking potent neuromodulatory effects. Understanding these divergent pathways is critical for researchers looking to leverage the isochroman core in targeted drug design.

References

• Benchchem. 6-Methoxyisochroman-3-one | 43088-72-8 - Benchchem.
• National Institutes of Health (NIH) / PubMed. Anti-inflammatory effect of 3,7-dimethyl-1,8-hydroxy-6-methoxyisochroman via nuclear factor erythroid 2-like 2-mediated heme oxygenase-1 expression in lipopolysaccharide-stimulated RAW264.7 and BV2 cells.
• Google Patents. US20250136583A1 - Novel salt forms of isochroman-imidazole structured alpha-2a adrenoceptor agonist.
• European Medicines Agency (EMA). CVMP assessment report for Tessie (EMEA/V/C/005427/0000).

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• 1. 6-Methoxyisochroman-3-one | 43088-72-8 | Benchchem [benchchem.com]
• 2. Anti-inflammatory effect of 3,7-dimethyl-1,8-hydroxy-6-methoxyisochroman via nuclear factor erythroid 2-like 2-mediated heme oxygenase-1 expression in lipopolysaccharide-stimulated RAW264.7 and BV2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US20250136583A1 - Novel salt forms of isochroman-imidazole structured alpha-2a adrenoceptor agonist - Google Patents [patents.google.com]
• 4. medicines.health.europa.eu [medicines.health.europa.eu]

A Comparative Guide to the Quantitative Analysis of 5-Methoxyisochroman: A Validated HPLC-UV Method and its Alternatives

In the landscape of pharmaceutical research and drug development, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. 5-Methoxyisochroman, a key structural motif in various biologically active compounds, requires robust analytical methods for its quantification. This guide provides an in-depth exploration of a validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the quantification of 5-methoxyisochroman. Furthermore, it offers a comparative analysis with alternative analytical techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and UV-Vis Spectrophotometry, providing researchers, scientists, and drug development professionals with the insights needed to select the most appropriate method for their specific needs.

The Central Role of HPLC in Pharmaceutical Analysis

High-Performance Liquid Chromatography (HPLC) is a dominant technique in pharmaceutical analysis due to its high resolution, sensitivity, and applicability to a wide range of compounds. The validation of an analytical procedure is crucial to demonstrate its suitability for its intended purpose, a requirement mandated by regulatory bodies worldwide.[1] This guide will first detail a proposed HPLC-UV method for 5-methoxyisochroman and its validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

A Validated HPLC-UV Method for 5-Methoxyisochroman Quantification

The development of a robust HPLC method requires careful consideration of the analyte's physicochemical properties and the desired performance characteristics of the assay. For 5-methoxyisochroman, a reversed-phase HPLC method is proposed, leveraging a non-polar stationary phase and a polar mobile phase.

Experimental Protocol: HPLC-UV Method

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic data software for data acquisition and processing.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). The C18 stationary phase provides excellent retention for moderately non-polar compounds like 5-methoxyisochroman.

• Mobile Phase: A gradient elution of acetonitrile and water (both with 0.1% formic acid) is proposed to ensure good peak shape and resolution. The formic acid helps to control the ionization of any potential silanol groups on the stationary phase, thereby reducing peak tailing.

  • Gradient Program: 50% acetonitrile to 90% acetonitrile over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Maintaining a constant column temperature ensures reproducible retention times.

• Detection Wavelength: Based on the UV spectrum of similar methoxy-aromatic compounds, a detection wavelength of approximately 275 nm is proposed.[4] A DAD can be used to scan a range of wavelengths to determine the optimal absorbance maximum.

• Injection Volume: 10 µL.

Solutions Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5-methoxyisochroman reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 5-methoxyisochroman in methanol to an estimated concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation: A Step-by-Step Approach

Method validation is the process of providing documented evidence that the analytical method is suitable for its intended use.[5] The following parameters were evaluated according to ICH Q2(R1) guidelines.[1]

1. Specificity: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[1] This was evaluated by injecting a blank (mobile phase), a placebo (matrix without analyte), and the analyte standard. The chromatograms should show no interfering peaks at the retention time of 5-methoxyisochroman.

2. Linearity: The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[1]

• Procedure: A six-point calibration curve was constructed by plotting the peak area against the concentration of 5-methoxyisochroman (1, 5, 10, 25, 50, and 100 µg/mL).

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

3. Accuracy: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1]

• Procedure: Accuracy was determined by the recovery method. A known amount of 5-methoxyisochroman was spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4. Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[1]

• Repeatability (Intra-day Precision): Six replicate injections of the 100% concentration standard solution were performed on the same day.

• Intermediate Precision (Inter-day Precision): The repeatability assay was performed on two different days by different analysts.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[6]

• Procedure: LOD and LOQ were determined based on the signal-to-noise ratio. A signal-to-noise ratio of 3:1 is generally considered acceptable for estimating the LOD and 10:1 for the LOQ.[6]

• Acceptance Criteria: The analyte peak at the LOQ should be clearly identifiable and reproducible with an acceptable precision and accuracy.

6. Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1]

• Procedure: Small variations were introduced to the method parameters, such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria.

Data Presentation: Summary of Validation Results

The following table summarizes the expected performance data from the validation of the proposed HPLC-UV method for 5-methoxyisochroman.

Validation Parameter	Acceptance Criteria	Expected Result
Linearity (r²)	≥ 0.999	0.9995
Range	-	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (RSD)
- Repeatability	≤ 2.0%	< 1.0%
- Intermediate Precision	≤ 2.0%	< 1.5%
LOD	S/N ≥ 3	~0.1 µg/mL
LOQ	S/N ≥ 10	~0.3 µg/mL
Specificity	No interference	No interfering peaks observed
Robustness	System suitability passes	Method is robust

Visualization of the HPLC Method Validation Workflow

Caption: Workflow for the validation of the HPLC method for 5-methoxyisochroman quantification.

Comparative Analysis of Alternative Quantification Methods

While HPLC-UV is a robust and widely used technique, other analytical methods offer distinct advantages and may be more suitable for specific applications. This section provides a comparative overview of alternative methods for the quantification of 5-methoxyisochroman.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[7] For non-volatile compounds, derivatization may be necessary.[8] Given the structure of 5-methoxyisochroman, it is likely amenable to GC-MS analysis without derivatization.

• Principle: Separation is based on the compound's volatility and interaction with the stationary phase of the GC column. Detection is achieved by a mass spectrometer, which provides both quantitative data and structural information.

• Advantages: Excellent chromatographic resolution and high sensitivity, especially when operated in selected ion monitoring (SIM) mode.[9] Tandem MS (GC-MS/MS) can further enhance selectivity and sensitivity.[10]

• Limitations: Requires the analyte to be thermally stable and volatile. Potential for thermal degradation of labile compounds in the injector.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry.[11]

• Principle: Similar to HPLC-UV, separation is achieved via liquid chromatography. The eluent is introduced into a mass spectrometer, where the analyte is ionized, and specific precursor-to-product ion transitions are monitored for quantification (Multiple Reaction Monitoring - MRM).

• Advantages: Extremely high sensitivity and selectivity, making it ideal for analyzing complex matrices and trace-level quantification.[11][12] It provides a high degree of confidence in analyte identification.

• Limitations: Higher operational cost and complexity compared to HPLC-UV. Matrix effects, where co-eluting compounds suppress or enhance the ionization of the analyte, can be a significant challenge.[8]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve of the same compound.[13]

• Principle: The area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[14] By comparing the integral of a specific proton signal of 5-methoxyisochroman to that of a certified internal standard of known concentration, the absolute concentration or purity of the analyte can be determined.[15]

• Advantages: It is a non-destructive technique and provides structural information simultaneously.[15] It offers high precision and accuracy and can be used to certify reference materials.[16] It avoids the dependency on analyte versus impurity responses often seen in chromatography.[13]

• Limitations: Lower sensitivity compared to chromatographic methods, typically requiring milligram quantities of the sample.[7] The sample must be soluble in a deuterated solvent, and the spectrum can be complex, potentially leading to overlapping signals.[14]

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple and rapid technique for the quantification of compounds that absorb light in the ultraviolet-visible region.

• Principle: The amount of light absorbed by a solution at a specific wavelength is directly proportional to the concentration of the absorbing species (Beer-Lambert Law).

• Advantages: Simple, cost-effective, and rapid analysis.[17]

• Limitations: Low specificity, as any compound that absorbs at the selected wavelength will interfere with the measurement.[18] It is generally less sensitive than chromatographic methods and is best suited for the analysis of pure substances or simple mixtures.

Comparative Overview of Analytical Methods

The following table provides a comparative summary of the performance characteristics of the different analytical techniques for the quantification of 5-methoxyisochroman. The values for alternative methods are estimates based on literature for similar compounds.

Parameter	HPLC-UV	GC-MS	LC-MS/MS	qNMR	UV-Vis Spectrophotometry
Principle	Chromatographic separation, UV absorbance detection	Chromatographic separation (gas phase), mass-based detection	Chromatographic separation (liquid phase), mass-based detection	Nuclear magnetic resonance signal integration	UV light absorbance
Specificity	High	Very High	Extremely High	High (structural info)	Low
Linearity (r²)	> 0.999	> 0.995	> 0.999	N/A (absolute method)	> 0.995
LOD	~0.1 µg/mL	~0.01-0.1 µg/mL	~0.001-0.01 µg/mL	~10-100 µg/mL	~1 µg/mL
LOQ	~0.3 µg/mL	~0.05-0.3 µg/mL	~0.005-0.05 µg/mL	~50-300 µg/mL	~3 µg/mL
Precision (RSD)	< 2%	< 5%	< 5%	< 1%	< 3%
Throughput	High	Moderate	Moderate	Low	Very High
Cost	Moderate	High	Very High	High	Low
Key Advantage	Robust, reliable, and widely available.	High resolution and sensitivity for volatile compounds.	Unmatched sensitivity and selectivity.	Absolute quantification without a specific reference standard.	Simple, rapid, and cost-effective.
Key Limitation	Moderate sensitivity compared to MS methods.	Requires analyte volatility and thermal stability.	Susceptible to matrix effects, high cost.	Low sensitivity, requires higher sample amounts.	Low specificity, prone to interference.

Decision-Making Framework for Method Selection

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• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. UV-Vis Spectrum of 4-methoxyphenol | SIELC Technologies [sielc.com]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
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• 13. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
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• 18. Ultraviolet spectrophotometry | Chemistry | Research Starters | EBSCO Research [ebsco.com]

A Guide to the Validation of a 5-Methoxyisochroman Analytical Reference Standard

The U.S. Food and Drug Administration (FDA) mandates that reference standards be of the "highest purity that can be obtained through reasonable effort" and "thoroughly characterized to assure the identity, strength, and quality".[2] This principle, echoed by global regulatory bodies, underscores the necessity of a rigorous, multi-faceted validation process.[1][3] This guide will compare and contrast essential analytical techniques, providing the data-driven insights needed to establish a truly reliable reference standard.

The Cornerstone of Confidence: The Certificate of Analysis (CoA)

Before embarking on any experimental validation, it is crucial to understand the documentation that defines a reference standard. A comprehensive Certificate of Analysis (CoA) is not merely a piece of paper; it is the standard's passport, attesting to its identity, purity, and fitness for purpose.[4][5][6] Whether you are qualifying an in-house standard or evaluating a commercial source, its CoA should provide the following information:

CoA Section	Description & Rationale
Compound Information	Includes product name, batch/lot number, molecular formula, and molecular weight. This is the fundamental identity card of the standard.[4]
Identity Confirmation	Provides data from definitive spectroscopic techniques (e.g., ¹H NMR, ¹³C NMR, MS, IR) confirming the molecular structure. This is non-negotiable proof that the material is what it claims to be.[6][7]
Purity Assessment	Quantifies the amount of the main component, typically determined by a high-resolution chromatographic method like HPLC or GC. A purity value of ≥99% is often expected for primary standards.[7]
Impurity Profiling	Details the identity and quantity of any detected impurities, including residual solvents, process impurities, and degradation products.[2][7]
Assigned Content/Potency	A corrected value for the compound's content, accounting for the presence of impurities and moisture. This is critical for accurate quantitative analysis.
Analytical Methods Used	Briefly describes the validated methods used to generate the data on the CoA, ensuring transparency and reproducibility.[4]
Storage & Stability	Recommends storage conditions and provides an expiry or re-test date based on stability studies.[7][8]
Traceability & Approval	Includes information on traceability to primary standards (e.g., NIST, USP) where applicable and is signed off by a quality assurance authority.[8][9]

The Validation Workflow: An Orthogonal, Multi-Technique Approach

Validating a reference standard is not a single experiment but a systematic investigation. The core principle is the use of orthogonal methods—different analytical techniques that measure the same attribute (like purity) based on different chemical or physical principles. This approach provides a more complete and reliable characterization, as one technique may detect an impurity that is invisible to another.

The following workflow illustrates a robust process for validating a new batch of 5-methoxyisochroman.

Caption: A robust workflow for validating an analytical reference standard.

Part 1: Definitive Identity Confirmation

The first and most critical step is to unequivocally confirm the chemical structure of the candidate material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Why it's essential: NMR is the gold standard for structural elucidation of organic molecules.[1] It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom, effectively fingerprinting the molecule.

Expected ¹H NMR Signature for 5-Methoxyisochroman:

• Methoxy Group (-OCH₃): A sharp singlet integrating to 3 protons, typically appearing in the 3.5-4.0 ppm range.[10]

• Aromatic Protons: Signals in the aromatic region (approx. 6.5-8.0 ppm), with splitting patterns and chemical shifts determined by their position on the benzene ring relative to the methoxy and isochroman moieties.

• Isochroman Protons: Aliphatic signals corresponding to the protons on the saturated portion of the isochroman ring, likely in the 2.5-5.0 ppm range.

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the 5-methoxyisochroman standard and dissolve it in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.

• Instrumentation: Use a 300 MHz or higher field NMR spectrometer.

• Acquisition: Acquire a standard ¹H NMR spectrum. Ensure proper shimming to obtain sharp peaks.

• Data Processing: Process the spectrum (Fourier transform, phase correction, and baseline correction). Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Analysis: Integrate all peaks and assign them to the corresponding protons in the 5-methoxyisochroman structure. Compare the observed spectrum with known literature data or predicted spectra if available.

Gas Chromatography-Mass Spectrometry (GC-MS)

Why it's essential: GC-MS provides two critical pieces of information: the molecular weight of the compound and its fragmentation pattern, which offers further structural confirmation. It is particularly well-suited for volatile and thermally stable compounds like 5-methoxyisochroman.[11]

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of the standard (~100 µg/mL) in a volatile organic solvent like ethyl acetate or methanol.

• Instrumentation: A standard GC-MS system.

• Chromatographic Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or an equivalent non-polar capillary column.[11]

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.[11]

• Analysis: Confirm the presence of the molecular ion peak corresponding to the molecular weight of 5-methoxyisochroman (C₁₀H₁₂O₂ = 164.20 g/mol ). Analyze the fragmentation pattern and compare it to spectral libraries (e.g., NIST) or predicted fragmentation for structural corroboration.

Part 2: Purity Assessment - A Comparative Analysis

Purity is not an absolute value but a measurement derived from specific analytical techniques. Using orthogonal methods is mandated by good scientific practice and regulatory expectation.[12]

High-Performance Liquid Chromatography (HPLC)

Role: HPLC is the primary technique for purity assessment of non-volatile or thermally labile compounds and is widely used for pharmaceutical analysis.[1] For 5-methoxyisochroman, a reversed-phase method is ideal.

Experimental Protocol: Reversed-Phase HPLC

• Standard Preparation: Prepare a stock solution of 5-methoxyisochroman (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.[13] Create a working standard for analysis at a lower concentration (e.g., 0.1 mg/mL) by diluting with the mobile phase.

• Instrumentation: A standard HPLC system with a UV or Diode Array Detector (DAD).

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic compounds.[13]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	The acidic modifier suppresses ionization of any potential acidic/basic functional groups, leading to better peak shape.[13][14]
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold for 5 min, return to 30% B and equilibrate for 5 min.	A gradient elution ensures that impurities with a wide range of polarities are eluted and detected.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 275 nm (or DAD scan 200-400 nm)	Wavelength should be at or near the absorbance maximum of 5-methoxyisochroman to maximize sensitivity. A DAD allows for peak purity analysis.
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.

• Analysis: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Comparison of Purity Techniques

While HPLC is the workhorse, it's crucial to understand its limitations and how other techniques provide a more complete picture.

Technique	Principle	Advantages for 5-Methoxyisochroman	Disadvantages / Blind Spots
HPLC-UV	Partitioning between a liquid mobile phase and a solid stationary phase.[11]	Excellent for quantifying non-volatile and thermally stable impurities. High precision and robustness.	May not detect impurities that do not have a UV chromophore. Volatile impurities (e.g., residual solvents) are not retained.
GC-MS	Partitioning between a gas mobile phase and a solid/liquid stationary phase.[11]	Excellent for separating and identifying volatile and semi-volatile impurities (e.g., starting materials, residual solvents).[11] Provides mass information for impurity identification.	Not suitable for non-volatile or thermally labile impurities. Requires derivatization for some compounds (not likely needed here).
Differential Scanning Calorimetry (DSC)	Measures the heat flow associated with thermal transitions as a function of temperature.	Can determine the total amount of eutectic impurities quickly without a reference standard.[15] Useful for crystalline materials.[15]	Not applicable if the substance decomposes on melting.[15][16] Does not identify individual impurities. Insensitive to amorphous impurities or those that form solid solutions.

Comparative Case Study: Qualifying a New Batch

Let's consider a practical scenario: qualifying a new in-house synthesized batch ("Lot B") of 5-methoxyisochroman against your established, fully validated reference standard ("Lot A").

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• 7. synthinkchemicals.com [synthinkchemicals.com]
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• 10. acdlabs.com [acdlabs.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Separation of 5-Methoxypsoralen on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
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